Cas no 1001054-52-9 (2,8-Diazaspiro[4.5]decane-2-carboxylic acid, 8-cyclobutyl-, 1,1-dimethylethyl ester)

2,8-Diazaspiro[4.5]decane-2-carboxylic acid, 8-cyclobutyl-, 1,1-dimethylethyl ester structure
1001054-52-9 structure
Product Name:2,8-Diazaspiro[4.5]decane-2-carboxylic acid, 8-cyclobutyl-, 1,1-dimethylethyl ester
CAS No:1001054-52-9
MF:C17H30N2O2
MW:294.432304859161
CID:832162
Update Time:2026-04-29

2,8-Diazaspiro[4.5]decane-2-carboxylic acid, 8-cyclobutyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2,8-Diazaspiro[4.5]decane-2-carboxylic acid, 8-cyclobutyl-, 1,1-dimethylethyl ester
    • 8-cyclobutyl-2,8-Diazaspiro[4.5]decane-2-carboxylic acid 1,1-dimethylethyl ester
    • 2,8-Diazaspiro[4.5]decane-2-carboxylic acid, 8-(phenylmethyl)-, 1,1-dimethylethyl ester
    • 8-Benzyl-2,8-diaza-spiro[4.5]decane-2-carboxylic acid tert-butyl ester
    • 8-cyclobutyl-2,8-diaza-spiro[4.5]decane-2-carboxylic acid tert-butyl ester
    • ACT06529
    • ANW-52783
    • CTK1C0764
    • SureCN4136438
    • tert-Butyl 8-cyclobutyl-2,8-diazaspiro[4.5]decane-2-carboxylate
    • CAUNCAHXVGPBDU-UHFFFAOYSA-N
    • Inchi: InChI=1S/C17H30N2O2/c1-16(2,3)21-15(20)19-12-9-17(13-19)7-10-18(11-8-17)14-5-4-6-14/h14H,4-13H2,1-3H3
    • InChI Key: CAUNCAHXVGPBDU-UHFFFAOYSA-N
    • SMILES: CC(C)(C)OC(=O)N1CCC2(CCN(CC2)C3CCC3)C1

Computed Properties

  • Exact Mass: 308.24600
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4

Experimental Properties

  • PSA: 32.78000
  • LogP: 3.52780
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